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Compound of Interest

Compound Name: 2-Chloromandelic acid

Cat. No.: B083355

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling 2-Chloromandelic acid, including detailed personal protective
equipment (PPE) protocols, operational plans, and disposal procedures.

2-Chloromandelic acid is a chemical compound that requires careful handling due to its
potential hazards. It is classified as a substance that can cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[1][2][3] Adherence to proper safety protocols is
crucial to minimize risk and ensure the well-being of all laboratory personnel.

Hazard Identification and Classification

Properly identifying the hazards associated with 2-Chloromandelic acid is the first step in safe
handling. The primary routes of exposure are inhalation, skin contact, and eye contact.

Hazard Classification Category Description

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1]

Causes serious eye irritation.

[1]

Serious Eye Damage/Irritation Category 2

Specific target organ toxicity May cause respiratory
] Category 3 o
(single exposure) irritation.[1]
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Personal Protective Equipment (PPE) Protocol

A comprehensive PPE plan is non-negotiable when working with 2-Chloromandelic acid. The
following table outlines the minimum required PPE.

Personal Protective Specifications and
Body Part . .
Equipment Recommendations

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

Eyes/Face Safety Goggles or Glasses European Standard EN166.[1]
A full-face shield may be

necessary for splash hazards.

[4]

Nitrile or butyl rubber gloves
are recommended.[5] Gloves

Skin Chemical-resistant Gloves must be inspected prior to use
and disposed of after

contamination.[6]

A lab coat or other protective
clothing should be worn to
) ) prevent skin exposure.[1][7]
Protective Clothing
Sleeves should be worn
outside of gloves, and trouser

cuffs outside of boots.[4]

Use in a well-ventilated area.
[1][2][3] If ventilation is
inadequate or dust is

Respiratory Respirator generated, a NIOSH-approved
N95 (US) or type P1 (EN 143)
dust mask or higher-level

respirator should be used.

PPE Selection Workflow
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The following diagram illustrates the logical workflow for selecting the appropriate PPE when
handling 2-Chloromandelic acid.

Hazard Assessment
Handling 2-Chloromandelic Acid

Identify Hazards:
- Skin Irritation
- Eye Irritation
- Respiratory Irritation

PPE Selgction

Select Eye/Face Protection: Select Skin Protection: Select Respiratory Protection:

- Safety Goggles/Glasses (EN166/OSHA) - Chemical-Resistant Gloves (Nitrile/Butyl) - Well-Ventilated Area
- Face Shield (if splash risk) - Lab Coat/Protective Clothing - Respirator (N95 or higher if needed)

Safe Handling Procedure

Proceed with Handling

Click to download full resolution via product page

Caption: PPE Selection Workflow for 2-Chloromandelic Acid.

Operational and Disposal Plans
Safe Handling and Storage:
« Handling: Always handle 2-Chloromandelic acid in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation of dust or vapors.[1][2][3] Avoid contact with skin
and eyes and prevent the formation of dust.[3][6] Wash hands thoroughly after handling.[1][2]
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o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[113]

First-Aid Measures:

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[1](6]

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing

and shoes. Seek medical attention.[1]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.
Remove contact lenses if present and easy to

do. Continue rinsing and seek medical attention.

[1](216]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and seek medical attention.[1]

Spill and Disposal Procedures:

o Spill Response: In case of a spill, wear appropriate PPE, and prevent further leakage if safe

to do so.[2] Sweep up the solid material and place it into a suitable, labeled container for

disposal.[1][3] Avoid creating dust.[6]

» Waste Disposal: Dispose of 2-Chloromandelic acid and any contaminated materials at an

approved waste disposal plant.[1][2] Contact a licensed professional waste disposal service.

[6] Contaminated packaging should be disposed of as unused product.[6]

By implementing these safety and logistical protocols, researchers can confidently and safely

handle 2-Chloromandelic acid, fostering a secure and productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 2-Chloromandelic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083355#personal-protective-equipment-for-handling-
2-chloromandelic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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